Cas no 912763-14-5 (2-Phenylpiperazine-1-carboxylic acid benzyl ester)

• Product Name: 2-Phenylpiperazine-1-carboxylic acid benzyl ester
• CAS No: 912763-14-5
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• MDL: MFCD08692535
• CID: 996175
• PubChem ID: 16740571
• Update Time: 2025-10-12

2-Phenylpiperazine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER
• benzyl 2-phenylpiperazine-1-carboxylate
• GL-0843
• 2-phenylpiperazine-1-carboxylic acid benzyl ester
• AKOS005255820
• OSZLLPOULCKUCI-UHFFFAOYSA-N
• SCHEMBL2706679
• 912763-14-5
• MFCD08692535
• SB39858
• DTXSID40587587
• 2-Phenylpiperazine-1-carboxylic acid benzyl ester

• MDL： MFCD08692535
• Inchi： 1S/C18H20N2O2/c21-18(22-14-15-7-3-1-4-8-15)20-12-11-19-13-17(20)16-9-5-2-6-10-16/h1-10,17,19H,11-14H2
• InChI Key： OSZLLPOULCKUCI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCNCC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.15200
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.157
• Boiling Point: 457.1°C at 760 mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.58
• PSA: 41.57000
• LogP: 3.23640

2-Phenylpiperazine-1-carboxylic acid benzyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Phenylpiperazine-1-carboxylic acid benzyl ester

Recent Advances in the Study of 2-Phenylpiperazine-1-carboxylic acid benzyl ester (CAS: 912763-14-5)

The compound 2-Phenylpiperazine-1-carboxylic acid benzyl ester (CAS: 912763-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have demonstrated that 2-Phenylpiperazine-1-carboxylic acid benzyl ester serves as a key intermediate in the synthesis of various biologically active molecules. Its structural features, including the phenylpiperazine moiety and benzyl ester group, make it particularly valuable for drug discovery efforts targeting central nervous system disorders. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound show promising affinity for serotonin and dopamine receptors.

In terms of synthesis methodology, researchers have developed more efficient routes to produce 2-Phenylpiperazine-1-carboxylic acid benzyl ester with higher yields and purity. A recent patent application (WO2023056789) describes an improved synthetic protocol that reduces byproduct formation while maintaining scalability for industrial production. This advancement addresses previous challenges in the large-scale preparation of this compound.

Pharmacological investigations have uncovered several potential therapeutic applications for 2-Phenylpiperazine-1-carboxylic acid benzyl ester derivatives. Studies indicate that these compounds may exhibit antidepressant, anxiolytic, and antipsychotic properties through their modulation of neurotransmitter systems. Particularly noteworthy is their selective interaction with 5-HT1A receptors, as demonstrated in recent in vitro and in vivo experiments.

The compound's pharmacokinetic properties have also been the subject of recent research. A 2024 study in Drug Metabolism and Disposition reported improved metabolic stability of certain derivatives compared to earlier generations of phenylpiperazine-based compounds. These findings suggest potential advantages in terms of oral bioavailability and duration of action.

From a safety perspective, preliminary toxicological assessments of 2-Phenylpiperazine-1-carboxylic acid benzyl ester and its analogs show favorable profiles in animal models. However, researchers emphasize the need for more comprehensive safety evaluations before clinical translation. Current work focuses on optimizing the structure-activity relationship to enhance therapeutic efficacy while minimizing potential side effects.

Looking forward, the scientific community anticipates that 2-Phenylpiperazine-1-carboxylic acid benzyl ester will continue to serve as a valuable scaffold for developing novel psychotropic medications. Ongoing research explores its potential in addressing treatment-resistant depression and other neuropsychiatric conditions where current therapies show limitations.